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Compound of Interest

Compound Name: Zirconium nitrate

Cat. No.: B079258 Get Quote

An In-depth Technical Guide to Zirconium Nitrate: Molecular Formula, Structure, and

Applications

This technical guide provides a comprehensive overview of zirconium nitrate, focusing on its

molecular formula, chemical structure, properties, synthesis, and applications relevant to

researchers, scientists, and professionals in drug development.

Molecular Identity and Properties
Zirconium nitrate is an inorganic compound that exists in both anhydrous and hydrated forms.

The anhydrous form, zirconium tetranitrate, is a volatile transition metal salt.[1][2] The most

common hydrated form is the pentahydrate, Zr(NO₃)₄·5H₂O.[1]

Synonyms: Zirconium(IV) nitrate, Zirconium tetranitrate, Tetranitratozirconium.[1][3][4]

The physical and chemical properties of zirconium nitrate are summarized in the table below.
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Property Value Source

Molecular Formula Zr(NO₃)₄ (anhydrous) [1][2][5]

Zr(NO₃)₄·5H₂O (pentahydrate) [1]

Molar Mass 339.24 g/mol (anhydrous) [1][3]

Appearance
White, hygroscopic, volatile

solid/transparent plates
[1][2][3][6]

Melting Point 58.5 °C (anhydrous) [1]

Boiling Point Decomposes at 100 °C [1][2][3]

Solubility
Very soluble in water and

ethanol
[1][2][3][6]

Aqueous Solution Acidic [1][6]

Refractive Index 1.6 (pentahydrate) [1][3]

UN Number 2728 [1]

Hazard Class 5.1 (Oxidizing Substance) [1][4]

Molecular and Crystal Structure
The structure of zirconium nitrate is characterized by the coordination of nitrate groups to the

central zirconium atom. In the gas phase or as an anhydrous solid, the molecule is Zr(NO₃)₄.

However, in the presence of other ions or water, it readily forms complex structures.

Anhydrous Zirconium(IV) Nitrate: In its anhydrous form, zirconium nitrate is a volatile

molecular compound where the nitrate groups act as ligands to the central zirconium(IV) ion.

[1][2]

Complex Anions and Cations: Zirconium nitrate is a key component in various complex

ions.

The pentanitratozirconate anion, [Zr(NO₃)₅]⁻, features a structure where all five nitrate

groups are bidentate, coordinating to the zirconium atom through two oxygen atoms each.
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This results in a bicapped square antiprism geometry.[1]

The aquo complex cation, [Zr(NO₃)₃(H₂O)₃]⁺, exhibits a tricapped trigonal prismatic

structure, with three bidentate nitrate groups and three water molecules coordinated to the

zirconium center.[1][7]

The crystallographic data for several complex salts containing these ions have been

determined, providing precise insights into their solid-state structures.

Compound
Crystal
System

Space Group
Unit Cell
Dimensions

Density
(g/cm³)

(NO₂)

[Zr(NO₃)₃·3H₂O]₂

(NO₃)₃

Hexagonal P3c1
a = 10.292 Å, c =

14.84 Å
2.181

CsZr(NO₃)₅ Monoclinic P2₁/n

a = 7.497 Å, b =

11.567 Å, c =

14.411 Å,

β=96.01°

2.855

(NH₄)Zr(NO₃)₅·H

NO₃
Orthorhombic Pna2₁

a = 14.852 Å, b =

7.222 Å, c =

13.177 Å

2.267

Data sourced from Wikipedia.[1]
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Coordination in the [Zr(NO3)5] Anion

Zr(IV)
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Caption: Bidentate coordination of five nitrate ligands to a central Zr(IV) ion.

Experimental Protocols: Synthesis of Zirconium
Nitrate
Protocol 1: Synthesis of Anhydrous Zirconium Nitrate
Anhydrous zirconium nitrate can be prepared through the reaction of zirconium(IV) chloride

with dinitrogen pentoxide.[1][2]

Methodology:

Place anhydrous zirconium(IV) chloride (ZrCl₄) in a reaction vessel under an inert, dry

atmosphere.
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Introduce dinitrogen pentoxide (N₂O₅) to react with the ZrCl₄. The reaction proceeds

according to the following equation: ZrCl₄ + 4 N₂O₅ → Zr(NO₃)₄ + 4 ClNO₂[1]

The resulting anhydrous zirconium nitrate is volatile and can be purified from byproducts,

such as nitronium pentanitratozirconate ((NO₂)Zr(NO₃)₅), via sublimation in a vacuum.[1][2]

Zirconium(IV) Chloride (ZrCl4)

Reaction Vessel
(Inert Atmosphere)

Dinitrogen Pentoxide (N2O5)

Crude Product
(Zr(NO3)4 + (NO2)Zr(NO3)5)

 Reaction 

Vacuum Sublimation

 Purification 

Pure Anhydrous Zr(NO3)4

Click to download full resolution via product page

Caption: Workflow for the synthesis of anhydrous zirconium nitrate.

Protocol 2: Synthesis of Zirconium Nitrate Pentahydrate
The hydrated form is typically prepared by dissolving a zirconium precursor, such as zirconium

dioxide or zirconium hydroxide, in nitric acid.[1][6]

Methodology:
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Dissolve zirconium dioxide (ZrO₂) in concentrated nitric acid (HNO₃).[1][2]

Heat the solution gently to ensure complete dissolution.

Evaporate the resulting solution to dryness.[1]

Upon cooling and crystallization, zirconium nitrate pentahydrate (Zr(NO₃)₄·5H₂O) is formed.

[1][6] It is noted, however, that it can be easier to crystallize zirconyl nitrate (ZrO(NO₃)₂) from

such a solution.[1]

Chemical Reactivity and Applications
Zirconium nitrate serves as a versatile precursor and reagent in various chemical

applications, from materials science to organic synthesis.

Thermal Decomposition
Upon heating to approximately 100 °C, zirconium nitrate decomposes to yield zirconium

dioxide (ZrO₂), also known as zirconia.[1][2] This property makes it an excellent single-source

precursor for producing zirconia thin films and nanoparticles.
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Zr(NO3)4·5H2O

Dehydration
(Loss of H2O)

 Heat (>100°C) 

Denitration
(Loss of NOx)
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Zirconium Dioxide (ZrO2)
Crystallization
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Caption: Thermal decomposition pathway of zirconium nitrate to zirconia.

Applications in Research and Industry
Precursor for Zirconia (ZrO₂): Zirconium nitrate is widely used as a precursor in the

synthesis of zirconia-based materials.[8] Its volatility allows for its use in chemical vapor

deposition (CVD) to create high-purity zirconia films on substrates like silicon.[1] This method

is advantageous as it does not introduce contaminants like hydrogen or fluorine.[1] It is also

used in sol-gel and co-precipitation methods to synthesize zirconia nanoparticles with

controlled size and morphology.[8][9]

Catalysis: Zirconium-based materials, often derived from zirconium nitrate, are used as

catalysts.[10] For example, it can be used as a Lewis acid catalyst in the formation of N-

substituted pyrroles.[2] It is also a component in the synthesis of robust metal-organic

frameworks (MOFs) like UIO-66, which have applications in photocatalysis for degrading

pollutants such as tetracycline.[11]
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Nuclear Industry: Zirconium free from hafnium is essential for nuclear reactor construction.[1]

Zirconium nitrate plays a role in the separation of these two elements through a liquid-liquid

extraction process involving tributylphosphate.[1]

Organic Synthesis: Anhydrous zirconium nitrate can be used to nitrate certain aromatic

compounds in a non-traditional manner.[2] For instance, it nitrates pyridine to 3-nitropyridine

and 4-nitropyridine, and quinoline to 3-nitroquinoline and 7-nitroquinoline.[2]

Other Uses: It also serves as an analytical standard for zirconium and is used as a

preservative.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b079258#zirconium-nitrate-molecular-formula-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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